N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H33NO3/c1-27-21-4-2-20(3-5-21)23(6-8-28-9-7-23)16-25-22(26)24-13-17-10-18(14-24)12-19(11-17)15-24/h2-5,17-19H,6-16H2,1H3,(H,25,26)
• InChI Key: QGKFJSJPYRAKEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H33NO3
• Molecular Weight: 383.5 g/mol
• CAS No.: 1091151-70-0

Description

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide (N-MPA) is a synthetic compound that has been of interest to scientists due to its potential applications in research and medicine. N-MPA is a member of the adamantane family, which is a class of compounds that are characterized by their four-ring structure. N-MPA has several unique properties that make it a valuable tool for scientific research, such as its ability to interact with biological systems in a specific way and its stability in a variety of environments.

Scientific Research Applications

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide has been used in a variety of scientific research applications, including as a tool for studying the structure and function of proteins, as an inhibitor of enzymes, and as an inhibitor of signal transduction. This compound has also been used as a tool for studying the structure and function of DNA, as a drug delivery agent, and as a potential therapeutic agent. This compound has also been used in the study of cell motility and migration, as a tool for studying the regulation of gene expression, and as a tool for studying the regulation of cell proliferation.

Mechanism of Action

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide has been shown to interact with a variety of biological systems in a specific way. It has been shown to interact with proteins in a manner that is dependent on the structure of the protein, as well as on the presence of certain amino acid residues. It has also been shown to interact with DNA in a manner that is dependent on the presence of certain base pairs. This compound has also been shown to interact with enzymes in a manner that is dependent on the structure of the enzyme, as well as on the presence of certain amino acid residues.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, phosphatases, and kinases. It has also been shown to inhibit the activity of signal transduction pathways, such as the MAPK and PI3K pathways. This compound has also been shown to modulate the activity of transcription factors, such as NF-κB and AP-1, and to modulate the expression of genes involved in cell proliferation, migration, and differentiation.

Advantages and Limitations for Lab Experiments

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is easily synthesized in a few steps. It is also a relatively inexpensive compound, and it has been shown to be effective in a variety of biological systems. However, there are also some limitations to using this compound in laboratory experiments. It may not be suitable for all applications, as it may not be effective in some systems. In addition, it may not be suitable for long-term use, as it may be toxic at higher concentrations.

Future Directions

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide has the potential for a variety of future applications. It may be useful for the development of new drugs or drug delivery systems, as it has been shown to interact with a variety of biological systems in a specific way. It may also be useful for the development of new diagnostic tools, as it has been shown to interact with proteins, DNA, and enzymes in a manner that is dependent on the structure of the molecule. Additionally, this compound may be useful for the development of new therapeutic agents, as it has been shown to modulate the activity of transcription factors and to modulate the expression of genes involved in cell proliferation, migration, and differentiation. Finally, this compound may be useful for the development of new tools for studying the structure and function of proteins, DNA, and enzymes, as it has been shown to interact with these molecules in a manner that is dependent on the structure of the molecule.

Synthesis Methods

N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}adamantane-1-carboxamide can be synthesized by a variety of methods, including the condensation of 4-methoxyphenyl oxalate with adamantane-1-carboxylic acid and the reaction of 4-methoxyphenyl oxalate with adamantane-1-carboxamide. The synthesis of this compound is relatively straightforward and can be completed in a few steps. The first step is to combine the two reactants in a suitable solvent, such as methanol. The reaction is then heated to a temperature of between 80 and 90°C for several hours, at which point the this compound will have formed. The reaction can then be cooled, the this compound can be isolated, and the product can be purified by recrystallization.